Cas no 18693-97-5 (Benzyl 4-cyanobenzoate)

Benzyl 4-cyanobenzoate Properties

Names and Identifiers

• Benzyl 4-cyanobenzoate
• Benzoic acid, 4-cyano-, phenylmethyl ester
• 4-cyano-benzoic acid benzyl ester
• AKOS002474881
• HMS1403E09
• SR-01000034079
• Benzyl4-cyanobenzoate
• SCHEMBL17769820
• Benzyl 4-cyanobenzoate #
• SR-01000034079-1
• 18693-97-5
• GIDNRRAOOBZPAB-UHFFFAOYSA-N
• DTXSID50342508
• 4-Cyanobenzoic acid, benzyl ester
• DB-253170
• Z18372988
• Enamine_003265
• G86595
• +Expand

• InChIKey： GIDNRRAOOBZPAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H11NO2/c16-10-12-6-8-14(9-7-12)15(17)18-11-13-4-2-1-3-5-13/h1-9H,11H2
• SMILES： C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 237.078978594g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 237.078978594g/mol
• Heavy Atom Count: 18
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų